Cas no 1261632-03-4 (6-Chloro-5-(4-(trifluoromethyl)phenyl)picolinic acid)

• Product Name: 6-Chloro-5-(4-(trifluoromethyl)phenyl)picolinic acid
• CAS No: 1261632-03-4
• MF: C₁₃H₇ClF₃NO₂
• MW: 301.648392915726
• CID: 4983695
• Update Time: 2025-10-29

6-Chloro-5-(4-(trifluoromethyl)phenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-5-(4-(trifluoromethyl)phenyl)picolinic acid

• Inchi： 1S/C13H7ClF3NO2/c14-11-9(5-6-10(18-11)12(19)20)7-1-3-8(4-2-7)13(15,16)17/h1-6H,(H,19,20)
• InChI Key： GFSYJUCNNAWISI-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C(=O)O)N=1)C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 356
• XLogP3: 4.2
• Topological Polar Surface Area: 50.2

Additional information on 6-Chloro-5-(4-(trifluoromethyl)phenyl)picolinic acid

Introduction to 6-Chloro-5-(4-(trifluoromethyl)phenyl)picolinic Acid (CAS No. 1261632-03-4)

6-Chloro-5-(4-(trifluoromethyl)phenyl)picolinic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 1261632-03-4, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in drug discovery and development.

The structural framework of 6-Chloro-5-(4-(trifluoromethyl)phenyl)picolinic acid consists of a picolinic acid core, which is a derivative of pyridine, substituted with a chloro group at the 6-position and a trifluoromethylphenyl group at the 5-position. This unique arrangement of functional groups contributes to its distinct chemical properties and potential biological interactions.

In recent years, there has been a growing interest in developing novel compounds that can modulate various biological pathways. The presence of the trifluoromethyl group in particular is known to enhance the metabolic stability and binding affinity of molecules, which is a critical factor in drug design. The chloro substituent further contributes to the compound's reactivity and versatility in synthetic chemistry.

One of the most compelling aspects of 6-Chloro-5-(4-(trifluoromethyl)phenyl)picolinic acid is its potential application in the development of therapeutic agents. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a valuable candidate for further investigation. For instance, its structural similarity to known bioactive molecules has prompted researchers to explore its potential as an intermediate in the synthesis of more complex pharmacophores.

The synthesis of 6-Chloro-5-(4-(trifluoromethyl)phenyl)picolinic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the trifluoromethyl group, in particular, demands specialized techniques due to its stability and reactivity. Advances in synthetic methodologies have made it increasingly feasible to produce such compounds on a scalable basis, which is essential for both academic research and industrial applications.

The biological activity of 6-Chloro-5-(4-(trifluoromethyl)phenyl)picolinic acid has been the focus of several recent studies. Researchers have been particularly interested in its potential as an anti-inflammatory agent, given the role that picolinic acid derivatives play in modulating immune responses. Additionally, its structural features suggest that it may interact with targets involved in metabolic diseases, making it a promising candidate for further exploration.

In conclusion, 6-Chloro-5-(4-(trifluoromethyl)phenyl)picolinic acid (CAS No. 1261632-03-4) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable asset for drug discovery efforts. As research continues to uncover new applications for this molecule, it is likely that its importance in the field will only continue to grow.